Cas no 357405-49-3 ([3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester)

• Product Name: [3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester
• CAS No: 357405-49-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6024459
• PubChem ID: 86759699
• Update Time: 2025-08-03

[3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• [3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester
• EN300-797328
• JMQHIHHSPKRFBX-UHFFFAOYSA-N
• tert-butyl N-[3-(furan-3-yl)-3-oxopropyl]carbamate
• 357405-49-3

• Inchi： 1S/C12H17NO4/c1-12(2,3)17-11(15)13-6-4-10(14)9-5-7-16-8-9/h5,7-8H,4,6H2,1-3H3,(H,13,15)
• InChI Key： JMQHIHHSPKRFBX-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1=COC=C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on [3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester

[3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester: A Comprehensive Overview

The compound with CAS No 357405-49-3, known as [3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a furan ring and a carbamate group, making it a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled researchers to explore the potential of this compound in drug discovery. The furan moiety, a five-membered aromatic ring containing one oxygen atom, is known for its versatility in participating in numerous chemical reactions. In this compound, the furan group is attached to a propyl chain, which further bears a ketone group (hence the "oxo" designation). This arrangement provides a platform for exploring stereochemical and electronic effects in molecular interactions.

The carbamate group in the molecule plays a crucial role in modulating its physical and chemical properties. Carbamates are widely used in pharmaceuticals due to their ability to act as prodrugs or to enhance the bioavailability of active ingredients. In this case, the carbamate is derived from 1,1-dimethylethyl alcohol, which contributes to the molecule's stability and solubility characteristics.

One of the most exciting developments involving this compound is its application in medicinal chemistry. Researchers have investigated its potential as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit promising activity against certain enzymes and receptors, making them candidates for further drug development.

Moreover, the synthesis of [3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester has been optimized using green chemistry principles. This approach not only enhances the efficiency of the reaction but also reduces environmental impact by minimizing waste and energy consumption.

In terms of structural analysis, modern computational tools have provided deeper insights into the electronic distribution and conformational preferences of this molecule. These studies are essential for predicting its behavior in different chemical environments and for designing novel analogs with improved properties.

Another area of interest is the exploration of this compound's interactions with biological systems. Preliminary assays have indicated that it may possess anti-inflammatory or antioxidant properties, which could be harnessed for therapeutic applications.

As research continues to unfold, [3-(3-Furanyl)-3-oxopropyl]-carbamic acid 1,1-dimethylethyl ester stands out as a versatile building block with immense potential in both academic and industrial settings. Its unique combination of functional groups makes it an ideal candidate for further exploration across diverse fields of study.